
2,3-Dichloronaphthalene: A Technical Overview
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dichloronaphthalene

Cat. No.: B020057 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – December 22, 2025 – This technical guide provides an in-depth overview of the

chemical compound 2,3-Dichloronaphthalene, tailored for researchers, scientists, and

professionals in drug development. This document outlines its core physicochemical properties,

analytical methodologies, and pertinent toxicological information.

Core Compound Characteristics
2,3-Dichloronaphthalene is a chlorinated polycyclic aromatic hydrocarbon with the chemical

formula C₁₀H₆Cl₂. It presents as a pale yellow crystalline solid and is utilized as an intermediate

in the synthesis of various chemicals, including dyes and pesticides. Due to its chemical

structure, it exhibits low solubility in water but is soluble in many organic solvents such as

ethanol, acetone, and benzene.

Physicochemical Data Summary
A compilation of the key physicochemical properties of 2,3-Dichloronaphthalene is presented

in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₀H₆Cl₂

Molecular Weight 197.06 g/mol

CAS Number 2050-75-1

Appearance Pale yellow crystalline solid

Melting Point 55.00 °C

Boiling Point 298.17 °C at 760 mmHg

Density 1.336 g/cm³

LogP (Octanol-Water Partition

Coefficient)
4.1466

Water Solubility Poorly soluble

Organic Solvent Solubility
Soluble in ethanol, acetone,

benzene

Analytical Methodology: Gas Chromatography-Mass
Spect

To cite this document: BenchChem. [2,3-Dichloronaphthalene: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020057#molecular-weight-and-formula-of-2-3-
dichloronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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